Cas no 71902-47-1 (Prosta-5,13,17-trien-1-oicacid, 9,15-dihydroxy-11-oxo-, (5Z,9a,13E,15S,17Z)-)
Prosta-5,13,17-trien-1-oicacid, 9,15-dihydroxy-11-oxo-, (5Z,9a,13E,15S,17Z)- Chemical and Physical Properties
Names and Identifiers
-
- Prosta-5,13,17-trien-1-oicacid, 9,15-dihydroxy-11-oxo-, (5Z,9a,13E,15S,17Z)-
- (Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dienyl]-3-oxocyclopentyl]hept-5-enoic acid
- 9ALPHA,15S-DIHYDROXY-11-OXO-PROSTA-5Z,13E,17Z-TRIEN-1-OIC ACID
- Prostaglandin D3
- 9S,15S-dihydroxy-11-oxo-5Z,13E,17Z-prostatrienoic acid
- PGD3
- Prosta-5,13,17-trien-1-oic acid, 9,15-dihydroxy-11-oxo-, (5Z,9alpha,13E,15,17Z)-
- (5Z,9.ALPHA.,13E,15S,17Z)-9,15-DIHYDROXY-11-OXOPROSTA-5,13,17-TRIEN-1-OIC ACID
- (5Z,9alpha,13E,15,17Z)-9,15-Dihydroxy-11-oxoprosta-5,13,17-trien-1-oic acid
- SR-01000946835-1
- HY-113444
- 71902-47-1
- Q28529673
- (5Z,13E,15S,17Z)-9alpha,15-dihydroxy-11-oxoprosta-5,13,17-trien-1-oic acid
- 9S,15S-dihydroxy-11-oxo-5Z,13E,17Z-prostatrienoate
- (5Z,13E,15S,17Z)-9alpha,15-dihydroxy-11-oxoprosta-5,13,17-trien-1-oate
- CS-0059566
- UNII-895XE61E0I
- (5Z)-7-[(1R,2R,5S)-5-hydroxy-2-[(1E,3S,5Z)-3-hydroxyocta-1,5-dien-1-yl]-3-oxocyclopentyl]hept-5-enoic acid
- CHEBI:34939
- Prosta-5,13,17-trien-1-oic acid, 9,15-dihydroxy-11-oxo-, (5Z,9.alpha.,13E,15S,17Z)-
- SR-01000946835
- Prosta-5,13,17-trien-1-oicacid,9,15-dihydroxy-11-oxo-,(5z,9a,13e,15s,17z)-
- SCHEMBL25608108
- LMFA03010142
- 895XE61E0I
- (5Z)-7-((1R,2R,5S)-5-hydroxy-2-((1E,3S,5Z)-3-hydroxyocta-1,5-dien-1-yl)-3-oxocyclopentyl)hept-5-enoic acid
- DA-77133
- (Z)-7-((1R,2R,5S)-5-Hydroxy-2-((S,1E,5Z)-3-hydroxyocta-1,5-dien-1-yl)-3-oxocyclopentyl)hept-5-enoic acid
- (Z)-7-((1R,2R,5S)-5-hydroxy-2-((1E,3S,5Z)-3-hydroxyocta-1,5-dienyl)-3-oxocyclopentyl)hept-5-enoic acid
- PROSTA-5,13,17-TRIEN-1-OIC ACID, 9,15-DIHYDROXY-11-OXO-, (5Z,9ALPHA,13E,15S,17Z)-
- (5Z,9ALPHA,13E,15S,17Z)-9,15-DIHYDROXY-11-OXOPROSTA-5,13,17-TRIEN-1-OIC ACID
-
- Inchi: 1S/C20H30O5/c1-2-3-6-9-15(21)12-13-17-16(18(22)14-19(17)23)10-7-4-5-8-11-20(24)25/h3-4,6-7,12-13,15-18,21-22H,2,5,8-11,14H2,1H3,(H,24,25)/b6-3-,7-4-,13-12+/t15-,16+,17+,18-/m0/s1
- InChI Key: ANOICLBSJIMQTA-WXGBOJPQSA-N
- SMILES: O[C@H]1CC([C@H](/C=C/[C@H](C/C=C\CC)O)[C@H]1C/C=C\CCCC(=O)O)=O
Computed Properties
- Exact Mass: 350.20900
- Monoisotopic Mass: 350.20932405g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 11
- Complexity: 506
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 3
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 94.8Ų
Experimental Properties
- PSA: 94.83000
- LogP: 3.02710
Prosta-5,13,17-trien-1-oicacid, 9,15-dihydroxy-11-oxo-, (5Z,9a,13E,15S,17Z)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65462-25ug |
Prostaglandin D3 |
71902-47-1 | 98% | 25ug |
¥972.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65462-50ug |
Prostaglandin D3 |
71902-47-1 | 98% | 50ug |
¥1622.00 | 2023-09-08 | |
| WU HAN AN JIE KAI Biomedical Technology Co., Ltd. | ajci65462-100ug |
Prostaglandin D3 |
71902-47-1 | 98% | 100ug |
¥2857.00 | 2023-09-08 | |
| SHENG KE LU SI SHENG WU JI SHU | sc-205449-50 µg |
Prostaglandin D |
71902-47-1 | 50µg |
¥805.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205449A-100 µg |
Prostaglandin D |
71902-47-1 | 100µg |
¥2,031.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205449-50µg |
Prostaglandin D |
71902-47-1 | 50µg |
¥805.00 | 2023-09-05 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-205449A-100µg |
Prostaglandin D |
71902-47-1 | 100µg |
¥2031.00 | 2023-09-05 |
Prosta-5,13,17-trien-1-oicacid, 9,15-dihydroxy-11-oxo-, (5Z,9a,13E,15S,17Z)- Related Literature
-
Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
-
Xiaoming Liu,Zachary D. Hood,Wangda Li,Donovan N. Leonard,Arumugam Manthiram,Miaofang Chi J. Mater. Chem. A, 2021,9, 2111-2119
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
-
Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
Additional information on Prosta-5,13,17-trien-1-oicacid, 9,15-dihydroxy-11-oxo-, (5Z,9a,13E,15S,17Z)-
Comprehensive Analysis of Prosta-5,13,17-trien-1-oic acid, 9,15-dihydroxy-11-oxo-, (5Z,9α,13E,15S,17Z)- (CAS No. 71902-47-1)
The compound Prosta-5,13,17-trien-1-oic acid, 9,15-dihydroxy-11-oxo-, (5Z,9α,13E,15S,17Z)- (CAS No. 71902-47-1) is a prostaglandin derivative with significant biological and pharmacological relevance. Prostaglandins are lipid compounds that play critical roles in inflammation, immune responses, and cellular signaling. This specific derivative, characterized by its unique 5Z,9α,13E,15S,17Z configuration, has garnered attention for its potential therapeutic applications, particularly in metabolic and inflammatory disorders.
Recent studies highlight the growing interest in prostaglandin analogs for their role in modulating inflammatory pathways and tissue repair mechanisms. Researchers are exploring how Prosta-5,13,17-trien-1-oic acid derivatives can influence cyclooxygenase (COX) enzymes, which are pivotal in prostaglandin synthesis. This aligns with current trends in precision medicine, where targeted therapies for chronic inflammation and autoimmune diseases are in high demand.
The structural complexity of Prosta-5,13,17-trien-1-oic acid, 9,15-dihydroxy-11-oxo-, (5Z,9α,13E,15S,17Z)- underscores its potential as a bioactive molecule. Its 9,15-dihydroxy and 11-oxo functional groups contribute to its interactions with cellular receptors, making it a candidate for drug development. Notably, the (5Z,13E,17Z) double-bond configuration enhances its stability and bioavailability, a key consideration for pharmaceutical formulations.
In the context of AI-driven drug discovery, this compound has been flagged in computational screenings for its anti-inflammatory properties. Machine learning models predict its affinity for prostaglandin receptors, such as EP2 and EP4, which are implicated in pain and immune responses. This intersection of cheminformatics and molecular biology exemplifies how modern research leverages technology to accelerate therapeutic breakthroughs.
From a commercial perspective, CAS No. 71902-47-1 is of interest to suppliers specializing in high-purity biochemicals. Its applications span research reagents, pharmaceutical intermediates, and cell culture additives. Quality control measures, such as HPLC and NMR validation, are critical to ensure its efficacy in experimental settings. This aligns with the broader demand for standardized bioactive compounds in academic and industrial labs.
Environmental and safety considerations are also paramount. While not classified as hazardous, proper handling protocols for Prosta-5,13,17-trien-1-oic acid derivatives include storage at controlled temperatures and avoidance of prolonged exposure. These precautions reflect the increasing emphasis on sustainable lab practices and green chemistry principles.
In summary, Prosta-5,13,17-trien-1-oic acid, 9,15-dihydroxy-11-oxo-, (5Z,9α,13E,15S,17Z)- represents a promising avenue for both scientific inquiry and practical applications. Its multifaceted roles in inflammatory modulation, drug development, and biochemical research position it as a compound of enduring relevance in the life sciences.
71902-47-1 (Prosta-5,13,17-trien-1-oicacid, 9,15-dihydroxy-11-oxo-, (5Z,9a,13E,15S,17Z)-) Related Products
- 363-24-6(Prostaglandin E2)
- 27415-25-4(8-Isoprostaglandin E2)
- 21003-46-3(8-Isoprostaglandin E1)
- 17968-82-0(Prostaglandin D1)
- 119008-22-9(5,6-DIHYDRO PGE3)
- 38873-82-4(15(R)\u200b-\u200bProstaglandin E2)
- 38310-90-6(Prosta-5,13-dien-1-oicacid, 11,15-dihydroxy-9-oxo-, (5Z,11b,13E,15S)- (9CI))
- 36150-00-2(5-trans-Prostaglandin E2)
- 745-65-3(Prostaglandin E1)
- 24570-01-2(11-Epiprostaglandin E1)